N-(2-methoxyethyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C13H16N2O3S/c1-18-7-6-14-12(16)8-11-13(17)15-9-4-2-3-5-10(9)19-11/h2-5,11H,6-8H2,1H3,(H,14,16)(H,15,17)
• InChI Key: ZYIPLPYKTLYYNC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1C(=O)NC2=CC=CC=C2S1
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

N-(2-methoxyethyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as MOBA or MOBAc, and its chemical structure is shown below.

Mechanism of Action

The mechanism of action of MOBA involves the nucleophilic attack of thiols on the carbonyl group of the compound, leading to the formation of a thioester intermediate. This intermediate then undergoes an intramolecular cyclization reaction, resulting in the formation of a highly fluorescent product.
Biochemical and Physiological Effects:
MOBA has been shown to have minimal toxicity and low cytotoxicity in various cell lines, making it a promising candidate for use in biological applications. It has also been shown to be stable under physiological conditions, making it suitable for use in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of MOBA is its high selectivity for thiols, making it a valuable tool for studying thiols in biological systems. However, one limitation of MOBA is its low water solubility, which can make it difficult to use in aqueous environments.

Future Directions

There are several potential future directions for research on MOBA. One area of interest is the development of new fluorescent probes based on the MOBA scaffold with improved water solubility and selectivity for thiols. Another potential direction is the use of MOBA as a tool for studying the role of thiols in various biological processes, such as redox signaling and protein folding. Overall, the unique properties of MOBA make it a valuable tool for studying thiols in biological systems, and further research in this area is likely to yield exciting new discoveries.

Synthesis Methods

The synthesis of MOBA involves the reaction of 2-aminobenzothiazine-3-one with 2-bromoethyl methyl ether and acetic anhydride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain MOBA in high yield and purity.

Scientific Research Applications

MOBA has been extensively studied for its potential applications in various scientific fields. One of the major areas of interest is its use as a fluorescent probe for the detection of thiols in biological samples. MOBA has been shown to selectively react with thiols to produce a highly fluorescent product, making it a valuable tool for studying thiols in biological systems.